Cas no 7224-66-0 (coryneine)

• Product Name: coryneine
• CAS No: 7224-66-0
• Molecular Formula: ₄[C₁₁H₁₆NO-]^.C₂H₆O₂^.Mo+₄
• Molecular Weight: 871.0112
• CID: 977010
• PubChem ID: 165581

coryneine Properties

Names and Identifiers

• coryneine
• 2-(3,4-dihydroxyphenyl)ethyl-trimethylazanium
• CHEBI:81125
• SCHEMBL4824806
• AKOS030573589
• Quaternary dopamine
• CHEMBL1179320
• 7224-66-0
• [2-(3,4-dihydroxyphenyl)ethyl]trimethylazanium
• C17486
• Dopamine methiodide
• 3,4-Dihydroxyphenethyltrimethylammonium
• Q27155082
• DTXSID30222576
• DTXCID60145067

• InChIKey： VDTBORSEFUUDTP-UHFFFAOYSA-O
• Inchi： InChI=1S/C11H17NO2/c1-12(2,3)7-6-9-4-5-10(13)11(14)8-9/h4-5,8H,6-7H2,1-3H3,(H-,13,14)/p+1
• SMILES： C[N+](C)(C)CCC1=CC(=C(C=C1)O)O

Computed Properties

• Exact Mass: 866.4367
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.134
• Heavy Atom Count: 14
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 177.78
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catecholamines and derivatives